![molecular formula C19H13ClFN5 B2910769 3-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde N-(7-chloro-4-quinolinyl)hydrazone CAS No. 477711-39-0](/img/structure/B2910769.png)
3-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde N-(7-chloro-4-quinolinyl)hydrazone
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Overview
Description
3-(4-Fluorophenyl)-1H-pyrazole-4-carbaldehyde N-(7-chloro-4-quinolinyl)hydrazone, or 4FCQH for short, is an organic compound with a wide range of applications in scientific research. It is a type of pyrazole, an organic compound with a five-member ring structure, and is a derivative of 4-fluorophenylhydrazone. 4FCQH is an important reagent in organic synthesis and has found applications in the pharmaceutical, biotechnology and chemical industries.
Scientific Research Applications
Molecular and Supramolecular Structures
Research has revealed that hydrazone derivatives exhibit a wide range of biological activities. In a study, derivatives of this compound were linked into sheets and chains through hydrogen bonds and π-π stacking interactions, which are critical for understanding their molecular behavior (Kumara et al., 2016).
Biological Activities
Another study focused on synthesizing new quinolinyl chalcones containing a pyrazole group. These compounds displayed promising antimicrobial properties, demonstrating the biological relevance of this chemical class (Prasath et al., 2015).
Synthesis and Crystal Structures
Investigations into the synthesis and crystal structures of N-substituted pyrazolines, including compounds related to 3-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde, have provided insights into their structural characteristics, which are vital for understanding their chemical and biological properties (Loh et al., 2013).
Chemical Synthesis Techniques
In the field of chemical synthesis, this compound has been used to explore novel techniques. For instance, a study explored its use in the synthesis of aza- and diazaphenanthrene derivatives, highlighting its versatility in organic chemistry (Kozlov & Gusak, 2007).
Cytotoxic and Antimicrobial Properties
Compounds derived from 3-(4-fluorophenyl)-1H-pyrazole-4-carbaldehyde have been evaluated for their cytotoxic and antimicrobial activities. Studies have shown that these compounds can be effective against various cancer cell lines and microbial strains, suggesting their potential in medicinal chemistry and drug development (Kumar et al., 2017).
Mechanism of Action
Target of Action
It’s worth noting that 4-aminoquinoline nucleus, a structural component of this compound, is found ubiquitously in nature and is used in designing bioactive compounds displaying anti-virulence, antimalarial, anti-leishmanial, anti-platelet aggregation, anti-viral, anti-inflammatory, immune-modulatory, and anticancer activities .
Mode of Action
The schiff bases derivatives, which this compound is a part of, have been well-established for biocidal activity . The compound’s activity may be influenced by the length of the carbon-chain linker and electronic properties of the compound .
Biochemical Pathways
It’s known that aminoquinoline moiety, a structural component of this compound, has been used in the development of new antimicrobial agents .
Result of Action
Some compounds containing schiff-bases of 7-chloro-4-aminoquinolines have shown high antimicrobial potential .
Action Environment
It’s known that the biological activity of similar compounds can be influenced by the length of the carbon-chain linker and electronic properties of the compounds .
Properties
IUPAC Name |
7-chloro-N-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methylideneamino]quinolin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClFN5/c20-14-3-6-16-17(7-8-22-18(16)9-14)25-23-10-13-11-24-26-19(13)12-1-4-15(21)5-2-12/h1-11H,(H,22,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GANYATBLHHGNKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=NN2)C=NNC3=C4C=CC(=CC4=NC=C3)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClFN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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